Cas no 21145-77-7 (Tonalide)

Tonalide Properties

Names and Identifiers

• 1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone
• 1-(5,6,7,8-Tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthalenyl)ethanone
• Tonalide
• 1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)ethanone
• 6-ACETYL-1,1,2,4,4,7-HEXAMETHYLTETRALIN
• 5,6,7,8-tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthalenyl-ethanone
• 6-acetyl-1,1,2,4
• 6-acetyl-1,1,2,4,4,7-hexamethyl-tetralin
• 7-acetyl-1,1,3,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene
• 7-acetyl-1,1,3,4,4,6-hexamethyl-tetrahydronaphthalene
• 7-acetyl-1,1,3,4,4,6-hexamethyltetraline
• AHTN
• Extralide
• Ganolide
• Tetralide
• Tonalid
• 1-(5,6,7,8-tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthyl)ethan-1-one
• 1,2,3,4-Tetrahydro-1,1,3,4,4,6-hexamethyl-7-naphthyl methyl ketone
• 5′,6′,7′,8′-Tetrahydro-3′,5′,5′,6′,8′,8′-hexamethyl-2′-acetonaphthone
• 6-Acetyl-1,1,2,4,4,7-hexamethyl-1,2,3,4-tetrahydronaphthalene
• AHMT
• Fixolide
• Musk tonalid
• NSC 19550
• +Expand

• MDL： MFCD00437355
• InChIKey： DNRJTBAOUJJKDY-UHFFFAOYSA-N
• Inchi： 1S/C18H26O/c1-11-8-16-15(9-14(11)13(3)19)17(4,5)10-12(2)18(16,6)7/h8-9,12H,10H2,1-7H3
• SMILES： CC1=CC2=C(C=C1C(=O)C)C(C)(C)CC(C)C2(C)C

Computed Properties

• Exact Mass: 258.19800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 258.198
• Heavy Atom Count: 19
• Complexity: 366
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 4.79260
• PSA: 17.07000
• Refractive Index: 1.49
• Boiling Point: 356.8ºC at 760 mmHg
• Melting Point: 52-57 °C
• Flash Point: 149.9ºC
• Color/Form: Off white powder
• Density: 0.919 g/cm3